Cas no 1325-87-7 (Pigment Blue 1)

• Product Name: Pigment Blue 1
• CAS No: 1325-87-7
• MF: C₃₃H₄₀N₃
• MW: 478.690808296204
• CID: 41255
• PubChem ID: 413728
• Update Time: 2025-04-18

Pigment Blue 1 Chemical and Physical Properties

Names and Identifiers

• Pigment Blue 1
• 4235 Fast Blue Lake BO
• 4250 Fast Blue Toner R
• Blue 6390
• C.I.PIGMENTBLUE1
• Cascade Blue
• Fanatone Blue B
• PEACOCK BLUE
• Royal Victoria Blue CP 637
• C.I. 42595:2
• N-[4-[[4-(Diethylamino)phenyl][4-(ethylamino)-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethylethanaminium molybdatetungstatephosphate
• Blue 6390
• AKOS015913908
• DTXSID1047996
• N-[4-[[4-(Diethylamino)phenyl][4-(ethylamino)-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethylethanaminium
• CHEMBL3306208
• NS00017216
• SCHEMBL766928
• Ethanaminium,N-[4-[[4-(diethylamino)phenyl][4-(ethylamino)-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-, molybdatetungstatephosphateOTHER CA INDEX NAMES:Molybdatetungstatephosphate,N-[4-[[4-(diethylamino)phenyl][4-(ethylamino)-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethylethanaminium
• Ethanaminium, N-(4-((4-(diethylamino)phenyl)(4-(ethylamino)-1-naphthalenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl
• 36396-19-7
• 1325-87-7
• [4-[bis[4-(diethylamino)phenyl]methylidene]naphthalen-1-ylidene]-ethylazanium
• ALMMLSQBERCMRB-UHFFFAOYSA-O

• Inchi： 1S/C33H39N3/c1-6-34-32-24-23-31(29-13-11-12-14-30(29)32)33(25-15-19-27(20-16-25)35(7-2)8-3)26-17-21-28(22-18-26)36(9-4)10-5/h11-24H,6-10H2,1-5H3/p+1/b34-32+
• InChI Key： ALMMLSQBERCMRB-NWBJSICCSA-O
• SMILES： N(CC)(CC)C1C=CC(=CC=1)C(C1C=CC(=CC=1)N(CC)CC)=C1C=CC(C2C=CC=CC1=2)=[NH+]CC |c:36,t:24|

Computed Properties

• Exact Mass: 478.32200
• Monoisotopic Mass: 478.322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 7.7
• Topological Polar Surface Area: 20.4A^2

Experimental Properties

• Color/Form: Dark blue powder.
• PSA: 18.28000
• LogP: 7.61200
• Solubility: It is slightly soluble in water, soluble in hot water and blue, and very soluble in ethanol. It is brownish yellow in concentrated sulfuric acid, light green to blue in dilute sulfuric acid, and its aqueous solution is brown flocculent precipitation when encountering NaOH